LogP-Driven Lipophilicity Advantage of the Naphtho[1,2-b]furan Scaffold vs. Benzofuran Analog
The naphtho[1,2-b]furan-3-ethanol scaffold displays a calculated octanol–water partition coefficient (LogP) of 3.12, compared to 1.97 for the structurally simpler 2-(benzofuran-3-yl)ethanol (CAS 75611-06-2), which lacks the fused naphthalene ring . This LogP increase of approximately 1.15 units translates to roughly one order-of-magnitude greater lipophilicity, which is expected to enhance passive membrane permeability and blood–brain barrier penetration for CNS-targeted applications.
| Evidence Dimension | Calculated octanol–water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 3.12 (2-(naphtho[1,2-b]furan-3-yl)ethan-1-ol; CAS 821787-33-1; C₁₄H₁₂O₂; MW 212.24) |
| Comparator Or Baseline | LogP = 1.97 (2-(benzofuran-3-yl)ethanol; CAS 75611-06-2; C₁₀H₁₀O₂; MW 162.19) |
| Quantified Difference | ΔLogP = +1.15 (≈14-fold increase in lipophilicity) |
| Conditions | Calculated values (XLogP3 method); both compounds share identical polar surface area (PSA = 33.37 Ų) |
Why This Matters
The ~14-fold greater lipophilicity of the naphthofuran derivative directly impacts passive membrane permeability and CNS partitioning, making it the preferred scaffold when blood–brain barrier penetration is a design requirement.
